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Abstract

This document provides a comprehensive technical overview of the discovery and naming of
the element Thallium (TI). It details the independent discoveries by Sir William Crookes and
Claude-Auguste Lamy in the early 1860s, focusing on the pioneering use of spectroscopy that
led to its identification. This guide presents the experimental protocols employed by both
scientists for the isolation of the element, summarizes relevant quantitative data, and provides
a logical visualization of the discovery timeline and attribution.

Introduction

The mid-19th century was a period of significant advancement in analytical chemistry, most
notably with the development of flame spectroscopy by Robert Bunsen and Gustav Kirchhoff.
[1] This new technique allowed for the identification of elements based on their unique emission
spectra, leading to a surge in the discovery of new elements. It was within this scientific context
that Thallium, a soft, malleable, and highly toxic post-transition metal, was first identified.[2][3]
This whitepaper will explore the key events and scientific methodologies that led to the
discovery and naming of this element.

The Independent Discovery of Thallium
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Thallium was discovered independently by two chemists, William Crookes in England and
Claude-Auguste Lamy in France, in 1861 and 1862, respectively.[4][5] Both scientists were
examining residues from sulfuric acid production plants when they observed a previously
unknown brilliant green line in the flame spectra of their samples.[1]

Sir William Crookes' Discovery

In 1861, while conducting spectroscopic analysis of seleniferous deposits from a sulfuric acid
factory, Sir William Crookes observed a vibrant green spectral line that did not correspond to
any known element.[2][6] Intrigued by this observation, he concluded that he had discovered a
new element.[2] He announced his discovery in the Chemical News on March 30, 1861.[7]

Claude-Auguste Lamy's Discovery

Working independently in France, Claude-Auguste Lamy, a professor of physics at the
University of Lille, also observed the same distinct green spectral line in 1862.[3][8] Lamy was
investigating the composition of a selenium-containing substance deposited during the
production of sulfuric acid from pyrite.[5] Crucially, Lamy had access to a much larger quantity
of the thallium-containing residue, which enabled him to isolate a significant amount of the new
element.[5]

Naming of the Element

Sir William Crookes is credited with naming the new element.[4] He proposed the name
Thallium from the Greek word "thallos" (BaANOC), which means "a green shoot or twig," as a
direct reference to the characteristic bright green line in its emission spectrum.[7][9]

Quantitative Data

The initial discovery and subsequent characterization of Thallium produced key quantitative
data, which are summarized in the tables below.

Spectroscopic Data

The defining characteristic that led to the discovery of Thallium was its unique emission
spectrum.
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Parameter Value Reference

Wavelength of the prominent )
) 5350.46 A NIST Atomic Spectra Database
green spectral line

Isolated Quantities and Early Atomic Weight
Determinations

] Observation/Measu
Investigator Year Notes
rement

This was the first
Isolated 14 grams of substantial quantity of
Claude-Auguste Lamy 1862 _ _
metallic Thallium. the pure element to be

produced.[3][5]

_ This was a result of
Determined the
o ] ] years of research
William Crookes 1873 atomic weight of ) o
_ following his initial
Thallium. )
discovery.[10]

Experimental Protocols

The following sections detail the methodologies employed by Crookes and Lamy for the
isolation of Thallium.

Crookes' Method for Isolation of Thallium

William Crookes' initial isolation of Thallium was on a smaller scale compared to Lamy. His
process involved the following steps:

» Starting Material: Residues and flue dust from the combustion of pyrites in a sulfuric acid
plant.[1]

e Leaching: The residues were treated with water to dissolve any soluble sulfates.

o Precipitation: A piece of metallic zinc was introduced into the acidic solution. Thallium, being
less electropositive than zinc, precipitated out of the solution as a dark, spongy mass.
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 Purification: The precipitated Thallium was washed to remove impurities.

o Consolidation: The purified Thallium powder was then fused in an atmosphere of hydrogen
to obtain the coherent metal.

Lamy's Method for Isolation of Thallium

Claude-Auguste Lamy, having access to a larger quantity of raw material, was able to perform
a more extensive isolation. His protocol was as follows:

 Starting Material: Flue dust from a sulfuric acid plant that processed Belgian pyrites.
e Leaching: The dust was boiled with dilute sulfuric acid.

» Precipitation of Thallium(l) Chloride: Hydrochloric acid was added to the solution, which
precipitated the sparingly soluble Thallium(l) chloride (TICI).

o Conversion to Thallium Sulfate: The TICI precipitate was treated with an excess of hot,
concentrated sulfuric acid to convert it to Thallium(l) sulfate (T12SOa).

o Electrolysis: An aqueous solution of the purified Thallium(l) sulfate was subjected to

electrolysis.
o Electrolyte: A concentrated agueous solution of Thallium(l) sulfate.

o Electrodes: Platinum electrodes were likely used, though specific details from the original

publication are scarce.
o Process: During electrolysis, metallic Thallium was deposited at the cathode.

 Final Purification: The deposited Thallium was scraped from the cathode, washed, dried, and
then fused under a layer of potassium cyanide to prevent oxidation and obtain a pure ingot of
the metal.

Visualization of the Discovery and Naming Process

The following diagrams illustrate the key events and logical flow of the discovery and naming of
Thallium.
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Figure 1: Timeline of the independent discovery of Thallium.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b086035?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Crookes' Isolation Method Lamy's Isolation Method
Sulfuric Acid Residue Sulfuric Acid Flue Dust
: :
Leach with Water Boil with Dilute H2SOa4
‘ i
Precipitate with Zinc Metall Precipitate TICI with HCI
‘ i
Wash Precipitate Convert to TI12SOa4 with conc. H2SOa4
i i
Fuse in Hydrogen Atmosphere Electrolysis of TI2SOa4 Solution
:
Fuse under KCN

Click to download full resolution via product page

Figure 2: Experimental workflows for the isolation of Thallium.

Controversy and Recognition
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A degree of controversy arose regarding the attribution of the discovery.[11] While Crookes was
the first to publish his findings and name the element, Lamy was the first to isolate a substantial
quantity of the pure metal and exhibit it publicly.[11] This led to a debate over what constituted
the "discovery" of an element. Ultimately, both men are now widely credited with the discovery
of Thallium.[5]

Conclusion

The discovery of Thallium stands as a testament to the power of new analytical techniques in
advancing the field of chemistry. The independent observations of Sir William Crookes and
Claude-Auguste Lamy, facilitated by flame spectroscopy, led to the identification of this unique
element. Their subsequent, differing methodologies for its isolation highlight the ingenuity and
resourcefulness of 19th-century chemists. This technical guide provides a detailed account of
these discoveries, offering valuable insights for researchers and professionals in the chemical
and pharmaceutical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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